Cas no 125849-96-9 (Methyl 2,6-dichloro-3-methylisonicotinate)

• Product Name: Methyl 2,6-dichloro-3-methylisonicotinate
• CAS No: 125849-96-9
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 2131415
• PubChem ID: 14364376
• Update Time: 2025-06-11

Methyl 2,6-dichloro-3-methylisonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-dichloro-3-methylisonicotinate
• methyl 2,6-dichloro-3-methylpyridine-4-carboxylate
• DB-360651
• 4-Pyridinecarboxylic acid, 2,6-dichloro-3-methyl-, methyl ester
• methyl2,6-dichloro-3-methylisonicotinate
• G14759
• 125849-96-9
• DTXSID00559407
• SCHEMBL12701205
• CS-0099753
• Methyl 2,6-dichloro-3-methylisonicotinate

• Inchi： 1S/C8H7Cl2NO2/c1-4-5(8(12)13-2)3-6(9)11-7(4)10/h3H,1-2H3
• InChI Key： ZXKKQCNCVITOAK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C(=O)OC)C=C(N=1)Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2,6-dichloro-3-methylisonicotinate

Research Brief on Methyl 2,6-dichloro-3-methylisonicotinate (CAS: 125849-96-9): Recent Advances and Applications

Methyl 2,6-dichloro-3-methylisonicotinate (CAS: 125849-96-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel herbicides and fungicides, owing to its unique structural properties and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

A recent study published in the Journal of Agricultural and Food Chemistry explored the herbicidal activity of derivatives synthesized from Methyl 2,6-dichloro-3-methylisonicotinate. The research demonstrated that these derivatives exhibit potent inhibitory effects on the growth of broadleaf weeds, with minimal toxicity to non-target organisms. The study also emphasized the compound's role in the development of environmentally sustainable herbicides, aligning with the growing demand for eco-friendly agrochemicals.

In the pharmaceutical domain, Methyl 2,6-dichloro-3-methylisonicotinate has been investigated as a precursor for the synthesis of novel antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the successful modification of this compound to produce derivatives with significant activity against drug-resistant bacterial strains. The researchers utilized computational modeling to optimize the structure, enhancing its binding affinity to bacterial enzymes involved in cell wall synthesis.

Another noteworthy application of Methyl 2,6-dichloro-3-methylisonicotinate is its use in the development of fungicides. A collaborative study between academic and industrial researchers, published in Pest Management Science, highlighted the compound's efficacy in controlling fungal pathogens in crops. The study revealed that formulations containing this intermediate exhibited prolonged residual activity and reduced environmental persistence compared to conventional fungicides.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of Methyl 2,6-dichloro-3-methylisonicotinate. A 2024 paper in Organic Process Research & Development described a novel catalytic process that significantly reduces the formation of by-products, thereby enhancing the scalability of production. This development is particularly relevant for industrial applications, where cost-effectiveness and efficiency are critical.

In conclusion, Methyl 2,6-dichloro-3-methylisonicotinate (CAS: 125849-96-9) continues to be a versatile and valuable compound in both agrochemical and pharmaceutical research. Its applications in herbicide and fungicide development, as well as its potential in antimicrobial drug discovery, underscore its importance in addressing global challenges in agriculture and healthcare. Future research is expected to explore further modifications and applications, leveraging its structural flexibility and bioactive properties.